Cas no 111595-71-2 (2,1,3-Benzoxadiazole-4-carbonylchloride)
111595-71-2 structure
Product Name:2,1,3-Benzoxadiazole-4-carbonylchloride
CAS No:111595-71-2
MF:C7H3ClN2O2
MW:182.563920259476
CID:129321
PubChem ID:24206436
Update Time:2025-04-18
2,1,3-Benzoxadiazole-4-carbonylchloride Chemical and Physical Properties
Names and Identifiers
-
- 2,1,3-Benzoxadiazole-4-carbonylchloride
- 2,1,3-Benzoxadiazole-4-carbonyl chloride (9CI)
- 4-Benzofurazancarbonylchloride
- AG-B-57173
- benzofurazan-4-carbonyl chloride
- CTK0H2851
- SBB005470
- DTXSID20639851
- benzo[c][1,2,5]oxadiazole-4-carbonyl chloride
- MFCD03407520
- SCHEMBL10720047
- 2,1,3-BENZOXADIAZOLE-4-CARBONYL CHLORIDE
- benzo[c][1,2,5]oxadiazole-4-carbonylchloride
- AKOS006278873
- Benzofurazane-4-carbonyl chloride
- 111595-71-2
-
- Inchi: 1S/C7H3ClN2O2/c8-7(11)4-2-1-3-5-6(4)10-12-9-5/h1-3H
- InChI Key: HOZVDGQUZYHDKH-UHFFFAOYSA-N
- SMILES: ClC(C1=CC=CC2C1=NON=2)=O
Computed Properties
- Exact Mass: 181.98839
- Monoisotopic Mass: 181.9883050g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 200
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 56Ų
Experimental Properties
- PSA: 55.99
- LogP: 1.60180
2,1,3-Benzoxadiazole-4-carbonylchloride Related Literature
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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